16-Oxosteroids are a class of steroid compounds characterized by the presence of an oxo group (C=O) at the C-16 position. These unique structural features impart distinct biological activities, making them of significant interest in various research fields. Studies have shown that 16-oxosteroids can influence multiple physiological processes and play crucial roles in endocrine systems. They exhibit diverse effects, including modulation of steroid hormone receptors, cell signaling pathways, and immune responses. Due to their potential therapeutic applications, particularly in the treatment of hormonal disorders and inflammatory diseases, these compounds are actively investigated for their pharmacological properties. Research on 16-oxosteroids often involves chemical synthesis and structural modifications to optimize their bioactivity and improve drug delivery systems. The study of these compounds continues to expand our understanding of steroid biology and opens new avenues for developing novel therapeutics.